(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(3-nitrophenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(3-nitrophenyl)methanone is a compound that has gained significant interest in scientific research due to its potential applications in various fields.
Scientific Research Applications
Antimicrobial Activity
- Patel et al. (2011) synthesized compounds similar to (4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(3-nitrophenyl)methanone and found variable and modest activity against bacteria and fungi. Their study focused on the synthesis and antimicrobial activity of new pyridine derivatives (Patel, Agravat, & Shaikh, 2011).
Anti-inflammatory and Analgesic Agents
- A study by Abu‐Hashem et al. (2020) involved the synthesis of novel compounds related to our chemical of interest. They found these compounds to have significant analgesic and anti-inflammatory activities, highlighting their potential as COX-2 inhibitors (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antitumor Activity
- Research by Bhole and Bhusari (2011) on similar compounds demonstrated inhibitory effects on a wide range of cancer cell lines, particularly leukemia, lung cancer, and renal cancer. This suggests potential use in cancer therapy (Bhole & Bhusari, 2011).
Corrosion Inhibition
- Singaravelu, Bhadusha, and Dharmalingam (2022) explored the use of compounds structurally related to this compound as corrosion inhibitors for mild steel in acidic medium, demonstrating significant inhibition efficiency (Singaravelu, Bhadusha, & Dharmalingam, 2022).
Encapsulation in Zeolite Y for Oxidation Catalysis
- Ghorbanloo and Alamooti (2017) investigated the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y. This complex showed promise as a catalyst for the oxidation of alcohols and hydrocarbons, indicating potential applications in catalysis (Ghorbanloo & Alamooti, 2017).
Antiestrogen Activity
- Jones et al. (1984) studied derivatives of benzo[b]thiophene for their antiestrogen properties, finding some to have high affinity for estrogen receptors and potential as antiestrogen agents in medical treatments (Jones et al., 1984).
Imaging Agents in Parkinson's Disease
- Wang et al. (2017) synthesized a PET imaging agent for visualizing LRRK2 enzyme activity in Parkinson's disease. This highlights a potential application in neurological research and diagnostics (Wang, Gao, Xu, & Zheng, 2017).
properties
IUPAC Name |
[4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-nitrophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O4S/c1-2-28-16-6-7-17-18(13-16)29-20(21-17)23-10-8-22(9-11-23)19(25)14-4-3-5-15(12-14)24(26)27/h3-7,12-13H,2,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBSUFUJQTLPRPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.